![molecular formula C25H32N2O2 B4622374 1-[4-(decyloxy)benzoyl]-2-methyl-1H-benzimidazole](/img/structure/B4622374.png)
1-[4-(decyloxy)benzoyl]-2-methyl-1H-benzimidazole
Overview
Description
1-[4-(decyloxy)benzoyl]-2-methyl-1H-benzimidazole is a benzimidazole derivative that has been synthesized and studied for its potential use in scientific research. It is a small molecule that has shown promise in a variety of applications, including as a fluorescent probe, a photosensitizer, and a potential therapeutic agent.
Scientific Research Applications
1-[4-(decyloxy)benzoyl]-2-methyl-1H-benzimidazole has been studied for its potential use in a variety of scientific research applications. One of the most promising applications is as a fluorescent probe. The compound exhibits strong fluorescence in the visible range, making it useful for imaging studies. It has also been studied as a photosensitizer for photodynamic therapy, which involves the use of light to activate a photosensitizing agent and induce cell death in cancer cells.
Mechanism of Action
The mechanism of action of 1-[4-(decyloxy)benzoyl]-2-methyl-1H-benzimidazole is not well understood. However, it is believed to act as a photosensitizer by generating singlet oxygen upon exposure to light. Singlet oxygen is a highly reactive species that can cause damage to cellular components, leading to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[4-(decyloxy)benzoyl]-2-methyl-1H-benzimidazole have not been extensively studied. However, it has been shown to be non-toxic to cells at low concentrations, making it a promising candidate for further study.
Advantages and Limitations for Lab Experiments
One advantage of 1-[4-(decyloxy)benzoyl]-2-methyl-1H-benzimidazole is its strong fluorescence, which makes it useful for imaging studies. It is also relatively easy to synthesize and purify. However, one limitation is its limited solubility in aqueous solutions, which may make it difficult to use in certain applications.
Future Directions
There are many potential future directions for the study of 1-[4-(decyloxy)benzoyl]-2-methyl-1H-benzimidazole. One area of interest is the development of new photosensitizers for photodynamic therapy. Another area of interest is the use of fluorescent probes for imaging studies. Additionally, the compound could be further studied for its potential therapeutic applications, such as in the treatment of cancer or other diseases.
properties
IUPAC Name |
(4-decoxyphenyl)-(2-methylbenzimidazol-1-yl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H32N2O2/c1-3-4-5-6-7-8-9-12-19-29-22-17-15-21(16-18-22)25(28)27-20(2)26-23-13-10-11-14-24(23)27/h10-11,13-18H,3-9,12,19H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJFSDZJIPMAVRO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCOC1=CC=C(C=C1)C(=O)N2C(=NC3=CC=CC=C32)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H32N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.